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Compound of Interest

Compound Name: Trimethyl(triethylamine)aluminium

Cat. No.: B12655106 Get Quote

Essential Safety and Handling Guide for
Trimethyl(triethylamine)aluminium
This guide provides crucial safety and logistical information for the handling, storage, and

disposal of Trimethyl(triethylamine)aluminium. The protocols outlined are designed for

researchers, scientists, and drug development professionals to ensure safe laboratory

operations.

Disclaimer: Trimethyl(triethylamine)aluminium is a complex of the highly pyrophoric and

water-reactive liquid, Trimethylaluminium (TMA). The safety procedures detailed below are

based on the hazardous properties of TMA, which dictates the safe handling requirements for

the complex. This material can ignite spontaneously on contact with air and reacts violently with

water.[1][2][3] Always handle with extreme caution in a controlled environment.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent thermal and chemical burns, as well as

respiratory exposure.

Eye and Face Protection: At a minimum, ANSI Z87.1-compliant chemical splash goggles are

required.[2] For any operation with a risk of splashing or explosion, a full face shield (8-inch

minimum) must be worn in addition to safety goggles.[2][4] Contact lenses should not be

worn.[1]
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Skin and Body Protection: A flame-resistant lab coat must be worn and fully buttoned.[2]

Laboratory personnel must also wear full-length pants and closed-toe shoes, ensuring no

skin is exposed between the shoe and ankle.[2] For handling larger quantities, a chemical-

resistant apron should be worn over the flame-resistant lab coat.[2]

Hand Protection: Double gloving is recommended.[2] Wear fire-resistant inner gloves or

liners (e.g., Nomex or Kevlar) and chemical-resistant outer gloves.[2] Neoprene or nitrile

rubber are suitable materials for the outer gloves.[1] Always inspect gloves for integrity

before use.[4]

Respiratory Protection: All handling of Trimethyl(triethylamine)aluminium must be

conducted in a certified chemical fume hood or a glove box.[1][2] If there is a potential for

exposure, such as when working outside of these engineering controls or if exposure limits

may be exceeded, respiratory protection is required.[2][5] A NIOSH-certified full-face

respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator

cartridges is recommended.[1][4] If a respirator is the sole means of protection, a full-face

supplied air respirator must be used.[4]

Key Safety Data
The following table summarizes essential quantitative safety information for

Trimethylaluminium, the primary hazardous component.
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Parameter Value

GHS Hazard Statements

H225 (Highly flammable liquid and vapor), H250

(Catches fire spontaneously if exposed to air),

H260 (In contact with water releases flammable

gases which may ignite spontaneously), H314

(Causes severe skin burns and eye damage),

H335 (May cause respiratory irritation)[1][4]

Permissible Exposure Limit (PEL)
2 mg/m³ (California PEL for Trimethylaluminium)

[4]

UN Number

UN 3394 (Organometallic substance, liquid,

pyrophoric, water-reactive) or UN 3051 for the

pure compound[4][6]

NFPA 704 Hazard Diamond
Health: 3, Flammability: 3, Instability: 3, Special:

W (Reacts with water)[6][7]

Incompatible Materials
Water, Acids, Alcohols, Oxygen, Oxidizing

Agents, Halogens, Metal Salts, Alkalis[1][4]

Recommended Fire Extinguishing Media

Dry chemical powder, dry sand, soda ash, or

dolomite.[1][6] DO NOT USE WATER, FOAM, or

HALOGENATED AGENTS.[1][6]

Operational and Disposal Plans
Strict adherence to handling and disposal protocols is critical for safety.

Safe Handling and Operational Protocol
Engineering Controls: All manipulations must be performed under an inert atmosphere (e.g.,

nitrogen or argon) in a glove box or a certified chemical fume hood.[1][2] Emergency

eyewash stations and safety showers must be immediately accessible.[1]

Preventing Ignition and Reactions:

Ensure all glassware is meticulously oven-dried before use to remove all traces of

moisture.[2]
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Use only non-sparking tools.[1]

Ground and bond all containers and transfer equipment to prevent the buildup of static

electricity.[1]

Never work alone. A "buddy system" ensures a second person is available to assist in an

emergency.

Perform a "dry run" of the procedure with a less hazardous substance to identify potential

issues.[2]

Storage: Store containers in a cool, dry, well-ventilated area designated for pyrophoric

reagents.[1][2] Containers must be kept tightly sealed, upright, and under an inert gas

atmosphere.[1][4][8] Store away from all incompatible materials, especially water,

flammables, and oxidizers.[1][2]

Waste Disposal Plan
Chemical Waste: Unused or excess Trimethyl(triethylamine)aluminium is considered

RCRA hazardous waste.[1] It must never be poured down the drain.[1] Small residual

amounts must be quenched (deactivated) carefully. This is a hazardous procedure that

should only be performed by trained personnel. A typical method involves slow addition to an

inert, high-boiling point solvent like heptane in a reaction flask under an inert atmosphere,

followed by slow, dropwise addition of a less reactive alcohol (e.g., isopropanol) and finally

water.

Contaminated Materials: All items contaminated with Trimethyl(triethylamine)aluminium
(e.g., gloves, absorbent pads, glassware) must be collected in a sealed, properly labeled

hazardous waste container for disposal through your institution's environmental health and

safety office.[2] Handle empty containers with care as they may contain flammable residue.

[1]

Experimental Protocol: Transfer of
Trimethyl(triethylamine)aluminium via Syringe
This protocol outlines the steps for safely transferring the reagent from a manufacturer's bottle

to a reaction flask using a syringe. This procedure must be performed in a chemical fume hood.
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Preparation:

Don all required PPE as described above.

Ensure the fume hood sash is at the lowest feasible position.

Assemble and oven-dry all glassware (reaction flask with septum, syringe, needle). Allow

to cool to room temperature under a stream of inert gas.

Purge the reaction flask with inert gas (nitrogen or argon).

Ensure a container of dry sand or soda ash is within arm's reach for immediate use in

case of a spill.

Syringe Preparation:

Select a syringe with a volume twice that of the liquid to be transferred.

Attach the needle and flush the syringe with inert gas 3-5 times to ensure it is dry and free

of air.

Reagent Transfer:

Clamp the reagent bottle securely in the fume hood.

Carefully remove the cap and replace it with a septum.

Insert a needle connected to an inert gas line (with a bubbler outlet) into the septum to

create positive pressure.

Insert the prepared syringe needle into the septum, ensuring the needle tip is below the

liquid level.

Slowly draw the desired volume of the reagent into the syringe.

Withdraw the syringe from the reagent bottle.

Dispensing Reagent:
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Immediately insert the syringe needle into the septum of the prepared reaction flask.

Slowly dispense the liquid into the flask.

Remove the syringe.

Syringe Quenching:

Immediately and carefully rinse the syringe and needle. Draw an inert solvent (e.g.,

heptane) into the syringe and expel it into a separate flask containing the same solvent.

Repeat this rinse.

Slowly draw a quenching agent (e.g., isopropanol) into the syringe to react with any

residual reagent.

Finally, rinse the syringe with water.

Dispose of all rinse solutions as hazardous waste.

Emergency Procedures
Immediate and correct response is critical in any emergency involving this substance.

Spill Response
The appropriate response depends on the size and location of the spill.

Minor Spill (inside a fume hood or glove box):

Alert personnel in the immediate area.

If manageable, cover the spill with a generous amount of dry sand, dry lime, soda ash, or

other suitable dry absorbent material.[1][6] DO NOT USE WATER or combustible

materials like paper towels.[1][6]

Using non-sparking tools, carefully scoop the mixture into a designated, labeled container

for hazardous waste disposal.[1]

Ventilate the area after cleanup is complete.[6]
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Major Spill (outside of a fume hood) or Any Fire:

EVACUATE the area immediately.

Alert others and activate the nearest fire alarm.

Call emergency services (e.g., 911) and provide them with the chemical name and

location of the spill.[2]

If trained and it is safe to do so, use a Class D fire extinguisher (for combustible metals) or

dry chemical powder.[1] If the material has ignited, it may be safest to let it burn out while

preventing it from spreading.[1]
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Spill Occurs

Is the spill contained
in a fume hood or glove box?

Minor Spill Procedure

Yes

Major Spill / Fire Procedure

No

Cover with dry sand,
lime, or soda ash.

NO WATER.
EVACUATE AREA

Collect material with
non-sparking tools into a

hazardous waste container.

Cleanup Complete

Alert others and
pull fire alarm.

Call Emergency Services

Click to download full resolution via product page

Caption: Emergency response workflow for a Trimethyl(triethylamine)aluminium spill.
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First Aid Measures
Inhalation: Move the victim to fresh air immediately.[1] If breathing is difficult or has stopped,

provide artificial respiration (do not use mouth-to-mouth).[9] Seek immediate medical

attention.[1]

Skin Contact: This is a medical emergency. Immediately flush the affected area with copious

amounts of water for at least 15 minutes, using a safety shower if necessary.[5][6] Remove

all contaminated clothing while flushing.[5][6] Get immediate medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes, holding

the eyelids open to ensure thorough rinsing.[1][5][6] Seek immediate medical attention,

preferably from an ophthalmologist.[5]

Ingestion: Do NOT induce vomiting.[1] If the person is conscious, rinse their mouth with

water.[1] Never give anything by mouth to an unconscious person.[1] Seek immediate

medical attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling
Trimethyl(triethylamine)aluminium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12655106#personal-protective-equipment-for-
handling-trimethyl-triethylamine-aluminium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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